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Introduction

4-Fluorophenol (CAS No. 371-41-5) is a key fluorinated building block in organic synthesis,
widely utilized in the pharmaceutical, agrochemical, and materials science industries.[1][2] Its
unique electronic properties, conferred by the presence of a fluorine atom para to the hydroxyl
group, make it a valuable precursor for the synthesis of a diverse range of complex molecules
and active pharmaceutical ingredients (APIs).[2][3] This technical guide provides an in-depth
overview of the commercial availability of 4-fluorophenol, a comparative analysis of its
suppliers, and detailed experimental protocols for its application in chemical synthesis.

Commercial Availability and Suppliers

4-Fluorophenol is readily available from a multitude of chemical suppliers, ranging from large
multinational corporations to specialized manufacturers. The purity of commercially available 4-
fluorophenol typically ranges from 98% to over 99.9%, with prices varying based on the
grade, quantity, and supplier.

Table 1: Commercial Suppliers of 4-Fluorophenol
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) Headquarters ] . Available
Supplier . Typical Purity . Notes
Location Quantities

Offers various

Sigma-Aldrich Darmstadt, 99% 25 g, 100 g, 500 grades, including

= 0

(Merck) Germany g for research and
production.[2][4]
Provides detailed

Thermo Scientific  Massachusetts, specifications

99% 259g,100g

(Alfa Aesar) USA and safety
information.[5]
Offers products
from warehouses

_ 25 g, 100 g, 500 o
TCI Chemicals Tokyo, Japan >99.0% in different
J regions for faster

delivery.[6]
Provides pricing

Ottokemi Mumbai, India 99% (GR) 259,100g,1kg inboth USD and
INR.[7]

_ ISO certified
CDH Fine ) )
] New Delhi, India 98.5% (AR) 259,100g manufacturer
Chemical

and exporter.[8]

Aarti Industries Maharashtra, 089 1kg, 5kg, 10 kg, Manufacturer
0
Limited India 25 kg based in India.[9]
Manufacturer
Inventys o
] ) Standard specializing in
Research Mumbai, India 99.93% ) ) ]
Packing high-purity
Company Pvt Ltd )
chemicals.[9]
) Manufacturer
Home Sunshine ) ] ]
China >99.0% Inquire for bulk and supplier from
Pharma )
China.[10]
Unilong China Inquire Inquire Manufacturer
and exporter
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from China.[11]

Physicochemical Properties and Applications

4-Fluorophenol is a white to off-white crystalline solid with a melting point of 43-46 °C and a
boiling point of 185 °C.[2] It is soluble in water and various organic solvents.[5] The presence of
the electron-withdrawing fluorine atom increases the acidity of the phenolic proton compared to
phenol.[9]

Its primary application lies in its role as a versatile intermediate in the synthesis of:

e Pharmaceuticals: It is a key precursor for drugs used to treat gastrointestinal disorders,
central nervous system conditions, and viral infections.[1] For example, it is a synthetic
intermediate for Sobinil, a potent aldose reductase inhibitor.[9]

o Agrochemicals: 4-Fluorophenol is used in the synthesis of herbicides and plant growth
regulators.[10]

» Dyes and Pigments: It serves as a building block for various dyes.[7]

o Polymers and Materials Science: Derivatives of 4-fluorophenol are investigated for creating
new polymers and liquid crystals with enhanced thermal stability and specific electronic
properties.[2]

Experimental Protocols

The following are representative experimental protocols illustrating the use of 4-fluorophenol
and its derivatives in organic synthesis.

Protocol 1: Synthesis of 4-Fluorophenol via Oxidation of
p-Fluorophenylboronic Acid[9][12]

This protocol describes a green chemistry approach to synthesize 4-fluorophenol.
Materials:

 p-Fluorophenylboronic acid
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e 30% Hydrogen peroxide (H202)
¢ Dimethyl carbonate (DMC)

o Water

o Ethyl acetate

e Anhydrous sodium sulfate
 Silica gel

Petroleum ether

Procedure:

In a 25 mL round-bottom flask equipped with a magnetic stirrer, combine p-
fluorophenylboronic acid (1 mmol) and dimethyl carbonate (1.0 mL).

» Activate the reaction by adding 30% H20:2 (2.0 equiv.) and stir the mixture at room
temperature for 5 hours.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Upon completion, add water (1.0 mL) to the reaction mixture.

 Dilute the mixture with ethyl acetate (30 mL) and wash with distilled water (5.0 mL).
o Dry the organic layer over anhydrous sodium sulfate.

» Remove the solvent under vacuum to obtain the crude product.

» Purify the crude product by column chromatography on silica gel using a mixture of
petroleum ether and ethyl acetate as the eluent to yield pure 4-fluorophenol.

Protocol 2: Acylation of 4-Fluorophenol and Subsequent
Fries Rearrangement[13]
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This two-step protocol describes the synthesis of 3-acetyl-4-fluorophenol.
Step 1: Acylation of 4-Fluorophenol

Materials:

4-Fluorophenol

Dichloromethane or toluene

Triethylamine

Acetic anhydride

Procedure:

In a suitable reaction vessel under an inert atmosphere, dissolve 4-fluorophenol (1.0 eq) in
the chosen solvent.

Cool the solution to 0 °C and add triethylamine (1.2 eq).

Slowly add acetic anhydride (1.1 eq) to the reaction mixture.

Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

Upon completion, proceed with appropriate workup to isolate 4-fluorophenyl acetate.
Step 2: Fries Rearrangement

Materials:

4-Fluorophenyl acetate

Anhydrous aluminum chloride (AICI3)

Crushed ice

Concentrated HCI
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Procedure:

e In a flask, add anhydrous aluminum chloride (2.5 eq).

e At 0 °C, add 4-fluorophenyl acetate (1.0 eq) portion-wise.

e Slowly warm the reaction mixture to 120-140 °C and maintain this temperature for 2-3 hours.
e Cool the reaction mixture to room temperature.

o Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated
HCI.

« |solate and purify the product, 3-acetyl-4-fluorophenol, using standard techniques such as
extraction and column chromatography.

Signaling and Metabolic Pathways

While direct involvement of 4-fluorophenol in mammalian signaling pathways is not
extensively documented, its derivatives are designed to interact with specific biological targets.
Furthermore, its metabolic fate in microorganisms has been studied.

Potential Modulation of PI3K/Akt and NF-kB Signaling

Phenolic compounds are known to interact with various cellular signaling pathways. While
direct evidence for 4-fluorophenol is limited, related compounds like 4-methoxybenzyl alcohol
have been shown to activate the PI3K/Akt signaling pathway.[8] It is plausible that derivatives
of 4-fluorophenol could be designed to modulate this and other pathways, such as the NF-kB
pathway, which are critical in inflammation and cell survival.[8]
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Caption: Potential modulation of PI3K/Akt and NF-kB signaling by 4-fluorophenol derivatives.

Microbial Degradation of 4-Fluorophenol
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Arthrobacter sp. strain IF1 can utilize 4-fluorophenol as a sole carbon and energy source. The
proposed catabolic pathway involves the initial hydroxylation and dehalogenation of 4-
fluorophenol to hydroquinone by a two-component monooxygenase system.[12] The

hydroquinone is further hydroxylated to hydroxyquinol, which then undergoes ring cleavage.
[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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